N,N-di-2-pyridinyl-2-furamide

• IUPAC Name: N,N-dipyridin-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C15H11N3O2/c19-15(12-6-5-11-20-12)18(13-7-1-3-9-16-13)14-8-2-4-10-17-14/h1-11H
• InChI Key: DHIMODLQCKKDCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N(C2=CC=CC=N2)C(=O)C3=CC=CO3
• Molecular Formula: C15H11N3O2
• Molecular Weight: 265.27 g/mol

Description

N,N-di-2-pyridinyl-2-furamide (DPF) is a chemical compound that is widely used in scientific research as a ligand for metal ions. Its ability to bind to metal ions makes it useful in a variety of applications, including catalysis, drug discovery, and bioimaging.

Mechanism of Action

The mechanism of action of N,N-di-2-pyridinyl-2-furamide involves the binding of the ligand to metal ions, particularly copper ions. N,N-di-2-pyridinyl-2-furamide binds to copper ions through its pyridine and furfurylamine groups, forming a stable complex. This complex can then be used in catalysis reactions or as a tool for drug discovery.
Biochemical and Physiological Effects
N,N-di-2-pyridinyl-2-furamide has been shown to have low toxicity in animal studies. However, its physiological effects have not been extensively studied. N,N-di-2-pyridinyl-2-furamide has been shown to have antioxidant properties in vitro, suggesting that it may have potential therapeutic applications in diseases related to oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-di-2-pyridinyl-2-furamide in lab experiments include its ability to bind to metal ions, particularly copper ions, with high affinity and selectivity. This makes it a useful tool for catalysis, drug discovery, and bioimaging. However, the limitations of using N,N-di-2-pyridinyl-2-furamide include its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research involving N,N-di-2-pyridinyl-2-furamide. One potential area of research is the development of new ligands that can bind to metal ions with even higher affinity and selectivity than N,N-di-2-pyridinyl-2-furamide. Another area of research is the development of new applications for N,N-di-2-pyridinyl-2-furamide, particularly in the field of bioimaging. Additionally, further studies are needed to investigate the potential therapeutic applications of N,N-di-2-pyridinyl-2-furamide in diseases related to oxidative stress.
Conclusion
In conclusion, N,N-di-2-pyridinyl-2-furamide is a useful ligand for metal ions, particularly copper ions, that has a wide range of applications in scientific research. Its ability to bind to metal ions with high affinity and selectivity makes it a valuable tool for catalysis, drug discovery, and bioimaging. Further research is needed to explore the full potential of N,N-di-2-pyridinyl-2-furamide in these areas and to investigate its potential therapeutic applications.

Scientific Research Applications

N,N-di-2-pyridinyl-2-furamide is widely used in scientific research as a ligand for metal ions, particularly for copper ions. It is used in catalysis reactions to enhance the efficiency of copper-catalyzed reactions. N,N-di-2-pyridinyl-2-furamide is also used in drug discovery as a tool to identify potential drug candidates that bind to copper ions. Additionally, N,N-di-2-pyridinyl-2-furamide is used in bioimaging as a fluorescent probe for copper ions.